Cas no 87953-38-6 (4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)-)

4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)- structure
87953-38-6 structure
Product Name:4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)-
CAS No:87953-38-6
MF:C8H13ClO2
MW:176.640621900558
CID:650232
Update Time:2024-01-31

4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)-
    • 4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)- (9CI)
    • Inchi: 1S/C8H13ClO2/c1-6(2)7(8(10)11)4-3-5-9/h3,5-7H,4H2,1-2H3,(H,10,11)/b5-3-
    • InChI Key: NOPVMHYFCPFLOH-HYXAFXHYSA-N
    • SMILES: C(O)(=O)C(C(C)C)C/C=C\Cl

Computed Properties

  • Exact Mass: 176.06
  • Monoisotopic Mass: 176.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1

Experimental Properties

  • Density: 1.097±0.06 g/cm3(Predicted)
  • Boiling Point: 265.6±23.0 °C(Predicted)
  • PSA: 37.30000
  • LogP: 2.48580
  • pka: 4.51±0.11(Predicted)
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